Cas no 1519634-54-8 (2-4-chloro-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1519634-54-8
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 5901694
• PubChem ID: 83647765
• Update Time: 2025-08-05

2-4-chloro-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-3-(trifluoromethyl)phenylpropan-1-amine
• EN300-1932430
• 1519634-54-8
• 2-[4-chloro-3-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H11ClF3N/c1-6(5-15)7-2-3-9(11)8(4-7)10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key： CFOZIPUZIGBXHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C)CN

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-4-chloro-3-(trifluoromethyl)phenylpropan-1-amine

2,4-Chloro-3-(Trifluoromethyl)Phenylpropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1519634-54-8, commonly referred to as 2,4-chloro-3-(trifluoromethyl)phenylpropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine atoms at the 2 and 4 positions, a trifluoromethyl group at the 3 position, and a propaneamine side chain. The combination of these functional groups makes it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the trifluoromethyl group introduces electronic effects that can enhance the molecule's stability and bioavailability. Additionally, the amine group provides opportunities for further functionalization, enabling the creation of derivatives with tailored pharmacological properties. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving 2,4-chloro-3-(trifluoromethyl)phenylpropan-1-amine is its application in medicinal chemistry. The compound's structure allows for efficient conjugation with other biologically relevant molecules, making it a valuable intermediate in drug design. For instance, its use in the synthesis of Hsp90 inhibitors has shown promise in targeting cancer cells, demonstrating its potential as a lead compound in oncology research.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have focused on improving scalability and reducing environmental impact. For example, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality.

In terms of physical properties, 2,4-chloro-3-(trifluoromethyl)phenylpropan-1-amine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions further enhances its utility in research settings.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, CAS No. 1519634-54-8 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a building block in drug discovery and material science continues to expand as researchers uncover new ways to harness its properties. As ongoing studies shed light on its potential uses and environmental implications, this compound remains at the forefront of chemical innovation.